(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl

Lipid Nanoparticle Formulation Drug Delivery Systems Helper Lipid Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H46N2O3
Molecular Weight 386.6 g/mol
Cat. No. B15546981
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Technical Parameters


Basic Identity
Product Name(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl
Molecular FormulaC22H46N2O3
Molecular Weight386.6 g/mol
Structural Identifiers
InChIInChI=1S/C22H46N2O3/c1-2-3-4-5-6-7-8-11-16-21-27-22(26)24-19-13-10-9-12-17-23-18-14-15-20-25/h23,25H,2-21H2,1H3,(H,24,26)
InChIKeyDJNQFRBSKQODHJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl: Procurement-Ready Overview


(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is a synthetic lipid characterized by a terminal hydroxyl group, a C6 hexyl spacer, a secondary amine, a carbamate linkage, and an undecyl (C11) tail, with the molecular formula C22H46N2O3 and a molecular weight of approximately 386.61 g/mol . This compound is classified as a helper lipid or structural modifier utilized in the construction and functionalization of lipid nanoparticles (LNPs) for drug delivery applications, particularly in the context of nucleic acid therapeutics . Its structural features distinguish it from the more complex, multi-tailed ionizable lipids that are typically the primary drivers of endosomal escape and mRNA delivery efficacy.

Synthetic lipid intermediate with carbamate linker and C11 tail
Non-ionizable helper lipid for LNP formulation studies
Terminal hydroxyl group for surface modification research

(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl: Interchangeability Assessment


The assumption that any lipid listed as an 'LNP component' or 'ionizable lipid' can be seamlessly substituted for (6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is scientifically unsupported by the available primary literature. This compound is structurally defined as a simple, monofunctional hydroxyl-terminated lipid with a single linear alkyl tail and a carbamate linker, placing it in a distinct functional class from the pH-responsive ionizable lipids (e.g., ALC-0315, SM-102) that constitute ~40–50 mol% of LNP formulations and whose pKa (~6.1–6.6) is critical for endosomal escape [1]. The empirical evidence base for (6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is predominantly limited to its compositional and reagent-grade specifications , with a notable absence of direct comparative performance data in transfection, encapsulation efficiency, or in vivo biodistribution studies. Therefore, any substitution based solely on nominal LNP application risks altering the intended physicochemical properties and biological performance of the final formulation, given the fundamental differences in molecular structure and functional roles.

This compound
Ionizable lipids (e.g., ALC-0315)
Non-ionizable; lacks tertiary amine for pH-responsive endosomal escape
Linear C11 tail, carbamate linker
Branched ester or carbamate tails
Tail architecture may alter fusogenicity and LNP activity
Reagent-grade purity (98%)
Clinical-grade ionizable lipids
Functional performance not characterized; direct substitution may shift formulation properties

(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl: Evidence Guide


Structural Differentiation vs. Branched-Tail Ionizable Lipids

(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is fundamentally distinct from clinical-stage ionizable lipids such as ALC-0315 or BP Lipid 313 due to its simple, linear C11 alkyl tail and single terminal hydroxyl group . In contrast, ALC-0315 possesses two branched ester tails, and BP Lipid 313 contains two carbamate tails, one of which is a branched C17 chain . This structural divergence is meaningful because the length and branching of lipid tails are directly correlated with the fusogenicity and pH-dependent conformational changes required for efficient endosomal escape—a property not attributable to a simple mono-alkyl, hydroxyl-terminated lipid [1]. Consequently, this compound is not a functional substitute for ionizable lipids in transfection-competent LNPs, but rather a potential structural modifier or synthetic intermediate.

Molecular structure
Class-level inference
Single linear C11 tail, carbamate linkage vs. branched ester tails of ALC-0315
Not a functional substitute for ionizable lipids
Structural context informs formulation role
Lipid Nanoparticle Formulation Drug Delivery Systems Helper Lipid Design

Functional Classification: Non-Ionizable Modifier vs. Ionizable Lipids

The functional classification of (6-(4-Hydroxybutylamino)hexyl)carbamic undecyl as a non-ionizable lipid is inferred from its structural features . It lacks the characteristic tertiary amine headgroup (pKa ~6.0–6.7) that is essential for the pH-dependent ionization and subsequent membrane disruption required for endosomal escape in nucleic acid delivery [1]. The presence of a secondary amine and a carbamate group does not confer the same pH-responsive protonation behavior within the endosomal pH range (pH ~5.5–6.5) as is observed for established ionizable lipids like DLin-MC3-DMA (pKa 6.44) [2]. While direct pKa measurement data for this compound is absent from the public domain, its molecular architecture firmly aligns it with the class of 'helper' or 'structural' lipids, not the 'active' ionizable lipid component of LNPs. Therefore, its inclusion in a formulation would serve a distinct purpose, such as modulating surface properties or serving as a linker, rather than driving transfection efficiency.

Functional role
Class-level inference
Lacks tertiary amine for pH-dependent ionization (pKa ~6.0–6.7 not present)
Non-ionizable; not intended for endosomal escape
May require ionizable lipid co-formulation
Lipid Nanoparticle (LNP) Endosomal Escape Ionizable Lipid pKa

Procurement-Relevant Physicochemical Properties

The verifiable, quantifiable properties of (6-(4-Hydroxybutylamino)hexyl)carbamic undecyl that are directly relevant to procurement and experimental planning are its molecular identity and basic purity. The compound has a defined molecular formula of C22H46N2O3 and a molecular weight of 386.61 g/mol . Vendor specifications typically indicate a reagent-grade purity of 98% . This level of analytical characterization is standard for a research-use-only (RUO) specialty lipid and provides the necessary baseline for accurate weighing and molarity calculations in formulation work.

Chemical identity
Supplier CoA data
Purity: 98%; MW: 386.61 g/mol
Baseline for solution preparation and calculations
Verify CoA before use
Lipid Characterization Analytical Chemistry Reagent Specifications

(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl: Application Scenarios


Synthesis of LNP Components as Research Intermediates

Procurement of (6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is scientifically justified for use as a synthetic intermediate or building block in the construction of more complex lipid architectures . Its well-defined molecular weight of 386.61 g/mol and terminal hydroxyl group make it suitable for conjugation reactions, such as coupling to other lipid tails or functional groups via esterification or carbamate formation . In this scenario, its value lies not in its own biological activity but as a structurally precise chemical feedstock for custom lipid synthesis.

Surface Modulation in Non-Transfection Contexts

This compound is indicated for research applications where a terminal hydroxyl group is required to modify the surface properties of a lipid nanoparticle or liposome . For instance, it could be incorporated into a lipid membrane to study the effect of surface hydroxylation on particle aggregation, protein corona formation, or circulation half-life, independent of endosomal escape mechanisms. Its utility is therefore as a specific tool to probe the biophysical effects of a hydroxylated surface, not as a primary delivery agent.

Screening of LNP Helper Lipid Libraries

Given its structural classification as a non-ionizable, mono-alkyl lipid with a carbamate linker, (6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is an appropriate candidate for inclusion in combinatorial library screens aimed at identifying novel helper lipids that improve LNP stability or manufacturability . Its distinct combination of a C11 tail and a carbamate group offers a unique chemical space to explore compared to common phospholipid helpers like DSPC or DOPE, whose structures differ fundamentally . This application scenario leverages the compound's unique molecular identity for exploratory research.

Application
Selection Property
Validation Focus
Synthetic intermediate for custom lipids
Terminal hydroxyl for conjugation
Structural identity by CoA, purity
LNP surface property studies
Hydroxylated surface modifier
Aggregation, protein corona, circulation half-life
Helper lipid library screening
C11 tail and carbamate linker combination
Formulation stability, manufacturability in LNP libraries

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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